N-(benzo[d][1,3]dioxol-5-yl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• InChI: InChI=1S/C20H15N5O5/c26-17(22-13-6-7-15-16(10-13)29-12-28-15)11-25-20(27)24-9-8-21-19(18(24)23-25)30-14-4-2-1-3-5-14/h1-10H,11-12H2,(H,22,26)
• InChI Key: LDNZEGOHIDDTGA-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CN3C(=O)N4C=CN=C(C4=N3)OC5=CC=CC=C5
• Molecular Formula: C20H15N5O5
• Molecular Weight: 405.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C20H15N5O5 and its molecular weight is 405.37. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Application in Insecticidal Agents

Heterocyclic compounds incorporating thiadiazole moieties have been synthesized and assessed for their insecticidal activity against the cotton leafworm, Spodoptera littoralis. These compounds, through their structural diversity, demonstrate potential in agricultural applications for pest control (Fadda et al., 2017).

Role in Drug Discovery

Compounds with complex heterocyclic frameworks, such as triazolopyrazines, have been explored for their binding to specific receptors, exemplified by MRE 2029-F20, a selective antagonist ligand for A2B adenosine receptors. This highlights the importance of such compounds in developing new pharmacological agents (Baraldi et al., 2004).

Antioxidant and Anti-inflammatory Activities

The synthesis of benzothiazole and benzoxazole derivatives incorporating a triazole moiety has been reported, with evaluations of their anti-inflammatory activities and p38α MAP kinase inhibition. These findings underscore the therapeutic potential of heterocyclic compounds in treating inflammation and related diseases (Tariq et al., 2018).

Antimicrobial and Anthelmintic Properties

Novel pyrazoline and pyrazole derivatives have demonstrated significant antimicrobial and anthelmintic activities, suggesting their utility in developing new antimicrobial agents (Hassan, 2013). Another study on N-substituted benzyl/phenyl derivatives showed promising antioxidant activities, further indicating the versatility of heterocyclic compounds in medicinal chemistry (Ahmad et al., 2012).